molecular formula C26H18N4O4 B3460496 N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE

N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE

Cat. No.: B3460496
M. Wt: 450.4 g/mol
InChI Key: MQYNPJLBCQCZFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N’-(2,5-pyrimidinediyldi-4,1-phenylene)di(2-furamide) is a pincer-type tricationic compound . It features a central pyridine core with two pendant alkylated 4-pyridyl arms at the 3,5-positions. The compound bears three triflate anions (CF₃SO₃⁻) in its asymmetric unit. Triflate ligands are connected to the pincer cation via strong N–H⋯O hydrogen bonds. The molecular packing structure reveals an 18-molecule aggregate in a 3-dimensional supramolecular synthon stabilized by intermolecular N–H⋯O and C–H⋯O contacts .


Synthesis Analysis

The synthesis of N,N’-(2,5-pyrimidinediyldi-4,1-phenylene)di(2-furamide) involves the formation of a tricationic pincer tridentate salt from a neutral pincer tridentate ligand. The 1H NMR spectrum confirms the successful synthesis of the pincer trication .


Molecular Structure Analysis

The compound exhibits a planar central N-methyl moiety with adjacent N-methylpyridine moieties out of the plane. Dihedral angles between these moieties are 33.62° and 86.08°. The crystal structure is stabilized by a combination of electrostatic and dispersion forces in the lattice .

Properties

IUPAC Name

N-[4-[2-[4-(furan-2-carbonylamino)phenyl]pyrimidin-5-yl]phenyl]furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H18N4O4/c31-25(22-3-1-13-33-22)29-20-9-5-17(6-10-20)19-15-27-24(28-16-19)18-7-11-21(12-8-18)30-26(32)23-4-2-14-34-23/h1-16H,(H,29,31)(H,30,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQYNPJLBCQCZFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C(=O)NC2=CC=C(C=C2)C3=CN=C(N=C3)C4=CC=C(C=C4)NC(=O)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

450.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE
Reactant of Route 2
Reactant of Route 2
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE
Reactant of Route 4
Reactant of Route 4
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE
Reactant of Route 5
Reactant of Route 5
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE
Reactant of Route 6
Reactant of Route 6
N-(4-{2-[4-(FURAN-2-AMIDO)PHENYL]PYRIMIDIN-5-YL}PHENYL)FURAN-2-CARBOXAMIDE

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.